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In-Depth Technical Guide: 5-Bromo-1,3,6-
trimethyluracil
For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Bromo-1,3,6-trimethyluracil is a halogenated derivative of uracil, a fundamental component

of nucleic acids. The introduction of a bromine atom at the 5-position and methyl groups at the

1, 3, and 6 positions significantly alters the electronic and steric properties of the parent uracil

molecule. This modification can influence its chemical reactivity, physical properties, and

biological activity. This document provides a comprehensive overview of the known physical

and chemical properties of 5-Bromo-1,3,6-trimethyluracil, along with available experimental

details and potential biological relevance, to serve as a valuable resource for researchers in

medicinal chemistry, chemical biology, and drug discovery.

Physicochemical Properties
A summary of the key physical and chemical properties of 5-Bromo-1,3,6-trimethyluracil is
presented below. Due to the limited availability of experimental data in publicly accessible

literature, some properties are calculated based on its chemical structure.

Table 1: Physical and Chemical Properties of 5-Bromo-1,3,6-trimethyluracil
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Property Value Source

IUPAC Name

5-Bromo-1,3,6-

trimethylpyrimidine-

2,4(1H,3H)-dione

---

CAS Number 15018-59-4 [1]

Molecular Formula C₇H₉BrN₂O₂ [1]

Molecular Weight 233.06 g/mol Calculated

Appearance
White to off-white solid

(predicted)
---

Melting Point Not available ---

Boiling Point Not available ---

Solubility Not available ---

Chemical Properties and Reactivity
5-Bromo-1,3,6-trimethyluracil exhibits reactivity characteristic of halogenated pyrimidines.

The bromine atom at the 5-position is a key functional group that can participate in various

chemical transformations.

One documented reaction involves the treatment of 5-Bromo-1,3,6-trimethyluracil with 5%

sulfuric acid in the presence of excess potassium iodide at 80°C for 5 hours. This reaction

results in the dehalogenation of the molecule to yield 1,3,6-trimethyluracil as the sole

product[2]. This suggests that the C-Br bond can be cleaved under these reductive conditions.

The reaction is believed to proceed through the formation of a carbocation intermediate, which

is then attacked by a nucleophile. Depending on the reaction conditions, this can lead to

different products[2].

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 5-Bromo-1,3,6-
trimethyluracil are not extensively reported in readily available scientific literature. However,
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general synthetic strategies for 5-halogenated uracils can be adapted.

General Synthesis of 5-Halogenated Uracils
A common method for the synthesis of 5-halouracils involves the direct halogenation of the

corresponding uracil derivative.

Experimental Workflow: General Halogenation of Uracils
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General Synthesis of 5-Halogenated Uracils

Start with Uracil Derivative

Select Halogenating Agent
(e.g., NBS, Br2)

Choose Appropriate Solvent
(e.g., Acetic Acid, Chloroform)

Perform Halogenation Reaction
(Control Temperature and Time)

Reaction Work-up
(e.g., Quenching, Extraction)

Purify the Product
(e.g., Recrystallization, Chromatography)

Characterize the Product
(NMR, MS, IR)

Click to download full resolution via product page

Caption: General workflow for the synthesis of 5-halogenated uracils.

Spectroscopic Data
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Specific spectroscopic data (NMR, IR, Mass Spectrometry) for 5-Bromo-1,3,6-trimethyluracil
is not currently available in the public domain. Researchers synthesizing this compound would

need to perform these analyses for structural confirmation.

Biological Activity and Signaling Pathways
The biological activity of 5-Bromo-1,3,6-trimethyluracil has not been specifically reported.

However, halogenated uracil derivatives are known to possess a range of biological activities,

including antiviral and anticancer properties[3][4][5][6]. These activities often stem from their

ability to be incorporated into nucleic acids, leading to mutations, or by inhibiting enzymes

involved in nucleotide metabolism.

Logical Relationship: Potential Biological Effects of Halogenated Uracils

Potential Biological Roles of Halogenated Uracils

5-Bromo-1,3,6-trimethyluracil

Incorporation into DNA/RNA Inhibition of Nucleotide
Metabolism Enzymes

Induction of Mutations Induction of Apoptosis

Antiviral Activity Anticancer Activity

Click to download full resolution via product page

Caption: Potential mechanisms of biological activity for halogenated uracils.

Further research is required to determine if 5-Bromo-1,3,6-trimethyluracil exhibits any of

these activities and to elucidate the specific signaling pathways involved.
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Conclusion
5-Bromo-1,3,6-trimethyluracil is a synthetic derivative of uracil with potential for further

investigation in medicinal chemistry and chemical biology. While its detailed physicochemical

and biological properties are not yet fully characterized in the public literature, this guide

provides a summary of the currently available information. The synthesis of this compound and

the subsequent exploration of its spectroscopic properties and biological activities would be a

valuable contribution to the field. Researchers are encouraged to use the general

methodologies presented as a starting point for their investigations into this and similar

halogenated pyrimidine derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083810?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

